Cas no 38950-28-6 (Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1)
• CAS No: 38950-28-6
• MF: C₆H₅Cl₂NaO₃S
• MW: 251.062869787216
• CID: 308887
• PubChem ID: 3084725
• Update Time: 2025-04-19

Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3,4-dichloro-, sodium salt (1:1)
• KLIGLER IRON AGAR
• Sodium 3,4-Dichlorobenzenesulfonate
• sodium,3,4-dichlorobenzenesulfonic acid
• 3,4-Dichlorobenzenesulfonic acid sodium salt
• Nsc190681
• sodium 3,4-dichlorobenzenesulphonate
• 38950-28-6
• NSC 190681
• EINECS 254-208-3
• sodium;3,4-dichlorobenzenesulfonic acid;hydride

• Inchi： 1S/C6H4Cl2O3S.Na.H/c7-5-2-1-4(3-6(5)8)12(9,10)11;;/h1-3H,(H,9,10,11);;/q;+1;-1
• InChI Key： MXAHKSOECNQORE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(=O)(=O)O)Cl.[Na+].[H-]

Computed Properties

• Exact Mass: 247.90789
• Monoisotopic Mass: 247.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.668
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 57.2
• LogP: 3.32090